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Compound of Interest

Compound Name: Cyclopropyl-1 Methyl-Ketone-d4

Cat. No.: B1477914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for
Cyclopropyl-1 Methyl-Ketone-d4, compiled from available Safety Data Sheets (SDS) and
toxicological data. To ensure a thorough safety assessment, this guide also incorporates data
from its non-deuterated analog, Cyclopropyl Methyl Ketone, as specific toxicological studies on

the deuterated compound are limited.

Chemical Identification and Physical Properties

Cyclopropyl-1 Methyl-Ketone-d4 is the deuterium-labeled form of Cyclopropyl Methyl Ketone.
The physical and chemical properties are primarily based on the non-deuterated compound.
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Property Value Reference
Chemical Formula C5H4D40 [1]
CAS Number 350818-63-2 [1]
CAS (unlabelled) 765-43-5 [1]

Methyl Cyclopropyl Ketone-d4,

Synonyms Acetylcyclopropane-d4 s
Molecular Weight 88.17 g/mol (deuterated)

Molecular Weight (unlabelled) 84.12 g/mol [1]
Physical State Liquid [1]
Color Colorless [1]
Odor Fruity [2]
Boiling Point 114 °C (237 °F) [1]
Melting Point -68 °C (-90 °F) [1]
Flash Point 21 °C (70 °F) [1]
Density 0.849 g/cm? [1]

Moderately soluble in water;

Solubility miscible with most organic

solvents.[2]

log Pow (octanol/water)

0.49

[1]

Hazard Identification and Classification

Both the deuterated and non-deuterated forms of cyclopropyl methyl ketone are classified as

hazardous. The primary hazards are flammability and irritation.
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour.[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

H319: Causes serious eye

Irritation irritation.[1]

Acute Toxicity, Oral 4 (for non-deuterated) H302: Harmful if swallowed.

Signal Word: Danger

Potential Acute Health Effects:

Eyes: Causes serious eye irritation.[1]

Skin: May be harmful if absorbed through the skin and causes skin irritation.[1]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Toxicological Data

Quantitative toxicological data for Cyclopropyl-1 Methyl-Ketone-d4 is not readily available.
The data presented below is for the non-deuterated Cyclopropyl Methyl Ketone.

Test Species Route Value Reference
LD50 Mouse Oral 185 mg/kg [3]
LD50 Rat Oral 265 mg/kg [3]
Draize test Rabbit Eye 100 uL (Mild) [3]

No data is available for carcinogenic or mutagenic effects for the deuterated compound. For the
non-deuterated form, no component is identified as a probable, possible, or confirmed human
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carcinogen by IARC or ACGIH.[1]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those from the Organisation for Economic Co-operation and
Development (OECD), are employed to assess the safety of chemical substances. The
following are relevant for evaluating the hazards associated with cyclopropyl methyl ketone.

Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause irreversible or reversible
inflammatory changes to the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.[4]
o Preparation: The fur on the animal's back is clipped 24 hours before the test.

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area of skin (approximately 6 cm?) and covered with a gauze patch and non-irritating
tape.[5]

o Exposure: The exposure duration is typically 4 hours.[6]

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. Observations may continue for up to 14 days to assess
the reversibility of the effects.[5]

e Scoring: The severity of skin reactions is graded numerically to calculate an overall score.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause damage to the eye.
Methodology:

¢ Animal Model: Healthy, adult albino rabbits are used.[7]
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e Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.[8]

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period can be extended up to 21 days to
determine the reversibility of any observed effects.[7][8]

e Scoring: Lesions are scored according to a standardized system.

Acute Inhalation Toxicity (OECD 403)

This protocol is used to assess the health hazards of short-term exposure to an airborne
substance.[9]

Methodology:
» Animal Model: Typically, young adult rats are used.

o Exposure: Animals are exposed to the test substance, either as a gas, vapor, or aerosol, in
an inhalation chamber for a fixed period, usually 4 hours.[10] Multiple concentration groups
are tested.

e Observation: The animals are observed for at least 14 days for signs of toxicity and mortality.
[9] Body weight is monitored, and a full necropsy is performed at the end of the study.

» Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the
concentration of the substance that is lethal to 50% of the test animals.

Signaling Pathways in Ketone Toxicity

Specific signaling pathways for the toxicity of Cyclopropyl-1 Methyl-Ketone-d4 have not been
identified in the reviewed literature. However, general mechanisms of ketone and solvent
toxicity often involve:

o Central Nervous System (CNS) Depression: Like many organic solvents, high concentrations
of ketones can cause narcotic effects, leading to dizziness, headache, and in severe cases,
unconsciousness and respiratory failure.[11]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.mdpi.com/1422-0067/23/23/14564
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2021.732120/full
https://www.mdpi.com/1422-0067/23/23/14564
https://www.epa.gov/sites/default/files/2016-09/documents/methyl-ethyl-ketone.pdf
https://www.researchgate.net/publication/258059346_Ketone_bodies_as_signaling_metabolites
https://www.epa.gov/sites/default/files/2016-09/documents/methyl-ethyl-ketone.pdf
https://www.benchchem.com/product/b1477914?utm_src=pdf-body
https://www.cdc.gov/niosh/docs/87-104/default.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Oxidative Stress: Some ketones can induce the formation of reactive oxygen species,
leading to cellular damage.

o Metabolic Acidosis: The metabolism of certain ketones can lead to an increase in acidic
byproducts in the blood.[12]

» Neurotoxicity: Some ketones have been shown to cause peripheral neuropathy through the
formation of neurotoxic metabolites.[3]
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Caption: Hazard Identification and First Aid Response Workflow.
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Experimental Workflow for Acute Dermal Irritation
(OECD 404)
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Caption: OECD 404 Experimental Workflow.

Experimental Workflow for Acute Eye Irritation (OECD
405)
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Caption: OECD 405 Experimental Workflow.

Handling and Storage Recommendations
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Handling:

e Avoid contact with skin and eyes.[1]

 Avoid inhalation of vapor or mist.[1]

e Use in a well-ventilated area or under a fume hood.[1]

o Keep away from sources of ignition - No smoking.[1]

e Ground and bond containers when transferring material to prevent static discharge.[3]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
protective clothing.[1]

Storage:

Store at room temperature in a cool, dry, and well-ventilated place.[1]

Keep container tightly closed.

Store away from heat, sparks, and open flames.[1]

Incompatible materials include strong oxidizing agents, strong reducing agents, and strong
bases.[3]

Accidental Release and Disposal Measures

Accidental Release:

Remove all sources of ignition.[3]

Ensure adequate ventilation.

Use personal protective equipment.

Absorb spill with inert material (e.g., sand, earth) and place in a suitable container for
disposal.[1]
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e Do not let the product enter drains.[1]

Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.

o Contaminated containers may retain product residue and should be handled as hazardous.

This guide is intended for informational purposes for qualified professionals. Always refer to the
most current Safety Data Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Cyclopropyl-1
Methyl-Ketone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.gov.uk/government/publications/methyl-ethyl-ketone-properties-and-incident-management/methyl-ethyl-ketone-toxicological-overview
https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1477914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

